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Compound of Interest

Compound Name: Z-Yvad-afc

Cat. No.: B12318658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Z-YVAD-AFC
(N-benzyloxycarbonyl-Tyr-Val-Ala-Asp-7-amino-4-trifluoromethylcoumarin), a fluorogenic

substrate for the detection of caspase-1 (Interleukin-1β Converting Enzyme, ICE) activity.

Introduction
Z-YVAD-AFC is a sensitive and specific substrate for caspase-1 and related caspases that

recognize the YVAD sequence.[1] Upon cleavage by active caspase-1, the fluorophore 7-

amino-4-trifluoromethylcoumarin (AFC) is released. The free AFC exhibits a significant

fluorescence signal with excitation and emission maxima at approximately 400 nm and 505 nm,

respectively, allowing for the quantitative measurement of caspase-1 activity in cell lysates and

purified enzyme preparations.[2][3][4] The intact substrate has a blue fluorescence, while the

cleaved AFC emits a yellow-green fluorescence.[1][5]
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Parameter Value Reference

Excitation Wavelength 400 nm [1][2][3][4][6]

Emission Wavelength 505 nm [1][2][3][4][6]

Recommended Substrate

Concentration (in assay)
25-50 µM [7][8]

Stock Solution Concentration 1 mM in DMSO [9]

Storage of Stock Solution
-20°C or -80°C (protect from

light)
[6][7]

Incubation Time 1-2 hours at 37°C [1][9]

Typical Cell Lysate Protein

Concentration
50-200 µg per assay [5]

Caspase-1 Signaling Pathway
Caspase-1 is a key inflammatory caspase that plays a crucial role in the innate immune

response. Its activation is tightly regulated and occurs within a multi-protein complex known as

the inflammasome.[10] Upon recognition of various stimuli, such as pathogen-associated

molecular patterns (PAMPs) or danger-associated molecular patterns (DAMPs), sensor

proteins like NLRP3 oligomerize and recruit the adaptor protein ASC. ASC, in turn, recruits pro-

caspase-1, leading to its proximity-induced auto-activation.[2] Activated caspase-1 then

cleaves its downstream targets, including the pro-inflammatory cytokines pro-interleukin-1β

(pro-IL-1β) and pro-interleukin-18 (pro-IL-18), leading to their maturation and secretion.[2][10] It

also cleaves Gasdermin D to induce a pro-inflammatory form of cell death called pyroptosis.[2]

The activity of this crucial enzyme can be effectively measured using the Z-YVAD-AFC
substrate.
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Caspase-1 Activity Assay Workflow

Sample Preparation

Assay Procedure

Data Analysis

Start: Cell Culture

Harvest Cells

Wash with PBS

Lyse Cells on Ice

Centrifuge to Pellet Debris

Collect Supernatant (Lysate)

Determine Protein Concentration

Add Lysate to 96-well Plate

Add 2X Reaction Buffer

Add Z-YVAD-AFC Substrate

Incubate at 37°C (1-2h)

Read Fluorescence (Ex: 400nm, Em: 505nm)

Subtract Blank Reading

Analyze Caspase-1 Activity

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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